BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 3,5-
Dimethylisoxazole-4-sulfonyl chloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

3,5-Dimethylisoxazole-4-sulfonyl
Compound Name:
chloride

cat. No.: B1301105

Essential Safety and Handling Guide for 3,5-
Dimethylisoxazole-4-sulfonyl chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 3,5-
Dimethylisoxazole-4-sulfonyl chloride (CAS No. 80466-79-1). Adherence to these
procedures is essential for ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Dimethylisoxazole-4-sulfonyl chloride is classified as a corrosive solid that causes
severe skin burns and eye damage.[1][2] It is crucial to handle this compound with appropriate
personal protective equipment to prevent exposure.

Quantitative Data Summary:
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Property Value Reference
Molecular Formula C5H6CINO3S [1]
Molecular Weight 195.63 g/mol [1]
White to light yellow to Yellow-
Appearance ) o [3]
brown Solid or Liquid
Melting Point 38-40 °C [4]
H314: Causes severe skin
Hazard Statements [11[3]
burns and eye damage
Signal Word Danger [11[3]
UN Number 3261 [2]4]
Hazard Class 8 (Corrosive) [2][4]
Packing Group 1] [4]
Recommended Personal Protective Equipment (PPE):
PPE Type Specification Rationale

Eye Protection

Safety goggles and a face
shield.

To protect against splashes
that can cause severe eye

damage.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).

To prevent skin contact and

severe burns.

Body Protection

Alab coat or chemical-
resistant suit.

To protect the entire body from

exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1]

To avoid inhalation of any dust

or vapors.

Step-by-Step Handling Procedures
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2.1. General Handling:

o Work Area Preparation: Always handle 3,5-Dimethylisoxazole-4-sulfonyl chloride in a
well-ventilated area or under a certified chemical fume hood.[1]

e Personal Protective Equipment: Before handling, ensure you are wearing the appropriate
PPE as detailed in the table above.

» Avoiding Contamination: Keep the container tightly closed when not in use.[1] Avoid contact
with skin, eyes, and clothing.[2]

e Weighing and Transfer: When weighing and transferring the solid, do so carefully to avoid
creating dust.

e Reaction Setup: If used in a reaction, add it slowly to the reaction mixture to control any
exothermic processes.

2.2. Storage:

e Store in a dry, cool, and well-ventilated place.[1]

o Keep the container tightly closed and store in a corrosives area.[1][2]

o Store under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture degradation.[3]
Emergency Procedures

3.1. First Aid Measures:

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[2]

» Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water or
shower. Call a physician immediately.[2]

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Call a physician or
poison control center immediately.[2]
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 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or
doctor.[2]

3.2. Spill and Leak Cleanup:

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Cover the spill with a dry, inert, non-combustible absorbent material such as sand,
dry lime, or soda ash.[5] DO NOT USE WATER.[5]

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.

Decontaminate: Clean the spill area thoroughly with a suitable solvent, followed by soap and
water.

Dispose: Dispose of the containerized waste as hazardous waste in accordance with local
regulations.

Disposal Plan

Unused or waste 3,5-Dimethylisoxazole-4-sulfonyl chloride must be treated as hazardous
waste.[1] Small residual quantities can be neutralized before disposal.

Step-by-Step Neutralization and Disposal Protocol:
This procedure should be performed in a chemical fume hood with appropriate PPE.

o Prepare a Basic Solution: In a large beaker, prepare a cold solution of saturated sodium
bicarbonate or a 1-2 M sodium hydroxide solution.[6] The volume of the basic solution should
be significantly larger (at least 5-10 times the volume of the sulfonyl chloride solution) to
absorb the heat of reaction.[6]

e Cool the Solution: Place the beaker in an ice bath and begin stirring.
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» Slow Addition: Carefully and slowly add the residual 3,5-Dimethylisoxazole-4-sulfonyl
chloride to the cold, stirred basic solution.[6] The reaction is exothermic and may produce
gas.[6]

e Monitor: Control the rate of addition to prevent excessive foaming or a rapid temperature
increase.

» Verify Neutralization: Once the addition is complete, allow the mixture to warm to room
temperature. Check the pH of the aqueous solution to ensure it is neutral or slightly basic
(pH 7-9).[6] If it is still acidic, add more base.

» Final Disposal: The neutralized agueous solution can then be disposed of in accordance with
local regulations.

pH s neutrall
slightly basic

3. Monitor temperature 4, Check pH (7-9)
and gas evolution after reaction

1. Prepare cold 2. Slowly add sulfonyl
basic solution chloride to base
(NaHCO3 or NaOH) withstiting ] Add more base

5. Dispose of
neutralized solution
per regulations

Start: Residual
3,5-Dimethylisoxazole-4-sulfonyl chloride

Click to download full resolution via product page

Workflow for the neutralization and disposal of residual 3,5-Dimethylisoxazole-4-sulfonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3. 3,5-Dimethylisoxazole-4-sulfonyl chloride | 80466-79-1 [sigmaaldrich.com]
e 4. 3,5-Dimethylisoxazole-4-sulfonyl chloride [oakwoodchemical.com]

e 5. nj.gov [nj.gov]

e 6. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 3,5-
Dimethylisoxazole-4-sulfonyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1301105#personal-protective-equipment-for-
handling-3-5-dimethylisoxazole-4-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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